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Compound of Interest

Compound Name: Euphorbia factor L8

Cat. No.: B15589982

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Euphorbia factor L8 is a lathyrane diterpenoid isolated from the seeds of Euphorbia lathyris.

[1][2][3] This class of compounds has garnered significant interest within the scientific

community due to its potential therapeutic applications, including cytotoxic and anti-

inflammatory activities.[2][4] These application notes provide a detailed protocol for the

extraction and purification of Euphorbia factor L8 from E. lathyris seeds, based on established

methodologies. Additionally, this document summarizes key quantitative data from the

extraction process and presents a putative signaling pathway associated with the biological

activity of related lathyrane diterpenoids.

Physicochemical and Crystallographic Data
A summary of the physicochemical and crystallographic data for Euphorbia factor L8 is

presented in Table 1. This information is critical for the identification and characterization of the

compound.

Table 1: Physicochemical and Crystallographic Data for Euphorbia Factor L8
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Property Value Reference

Molecular Formula C₃₀H₃₇NO₇ [3]

Molecular Weight 523.61 g/mol [3]

Crystal System Orthorhombic [3]

Space Group P2₁2₁2₁ [3]

Unit Cell Dimensions
a = 10.162 (6) Å, b = 15.249

(5) Å, c = 18.802 (9) Å
[3]

Volume 2914 (2) Å³ [3]

Z 4 [3]

Radiation Type Mo Kα [3]

Extraction and Purification Protocol
The following protocol for the extraction and purification of Euphorbia factor L8 from the

seeds of Euphorbia lathyris is adapted from Liu, Y. B., et al. (2008).[3]

Materials and Equipment
Dried seeds of Euphorbia lathyris

95% Ethanol (EtOH)

Ethyl acetate (EtOAc)

Petroleum ether (Petrol)

Methanol (MeOH)

Water (H₂O)

Acetone

Silica gel (160–200 mesh and 200–300 mesh)
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RP-18 silica gel

Rotary evaporator

Glass chromatography columns

Thin-layer chromatography (TLC) plates

Standard laboratory glassware and equipment

Experimental Workflow
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Initial Extraction

Liquid-Liquid Partition

Silica Gel Chromatography (Initial)

RP-18 Chromatography

Silica Gel Chromatography (Final)

Recrystallization

10 kg E. lathyris Seeds

Extract with 95% EtOH at RT

Concentrate in vacuo

Filter

Partition between
EtOAc and H₂O

Collect EtOAc Soluble
Materials (1 kg)

Silica Gel Column
(160-200 mesh)

Stepwise Elution:
Petrol-EtOAc

Combine Fractions based
on TLC (12 Fractions)

Fraction 5 (7.5 g)

RP-18 Silica Gel Column

Elute with MeOH/H₂O (7:3)

Yield 5 Fractions

Fraction 5.2 (1.4 g)

Silica Gel Column
(200-300 mesh)

Elute with Petrol-EtOAc (5:1)

Afford Compound (I)

Recrystallize from Acetone

Block Crystals of
Euphorbia Factor L8

Click to download full resolution via product page

Caption: Extraction and purification workflow for Euphorbia factor L8.
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Step-by-Step Procedure
Extraction:

Macerate 10 kg of dried E. lathyris seeds in 95% ethanol at room temperature.[3]

Concentrate the resulting extract under reduced pressure using a rotary evaporator.[3]

Filter the concentrated extract to remove insoluble material.[3]

Liquid-Liquid Partitioning:

Partition the filtrate between ethyl acetate and water.[3]

Collect the ethyl acetate soluble fraction, which will contain the diterpenoids. This should

yield approximately 1 kg of material.[3]

Initial Silica Gel Chromatography:

Subject the ethyl acetate soluble material to column chromatography on a silica gel

column (160–200 mesh).[3]

Perform a stepwise elution with a petroleum ether-ethyl acetate gradient.[3]

Monitor the fractions using thin-layer chromatography and combine them into 12 main

fractions.[3]

Reversed-Phase Chromatography:

Take Fraction 5 (approximately 7.5 g) and apply it to an RP-18 silica gel column.[3]

Elute the column with a methanol/water (7:3) solvent system to yield five sub-fractions.[3]

Final Silica Gel Chromatography:

Subject Fraction 5.2 (approximately 1.4 g) to further purification on a silica gel column

(200–300 mesh).[3]
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Elute with a petroleum ether-ethyl acetate (5:1) solvent system to isolate the target

compound.[3]

Recrystallization:

Recrystallize the isolated product from acetone at room temperature to obtain pure, block-

like crystals of Euphorbia factor L8.[3]

Quantitative Data from Extraction
The following table summarizes the quantitative data obtained during the extraction process

described above.

Table 2: Quantitative Data from the Extraction of Euphorbia Factor L8

Step Material Quantity

1
Starting Material (Dried E.

lathyris Seeds)
10 kg

2 EtOAc Soluble Materials 1 kg

3
Fraction 5 for RP-18

Chromatography
7.5 g

4
Fraction 5.2 for Final Silica Gel

Chromatography
1.4 g

Biological Activity and Putative Signaling Pathway
Euphorbia factor L8, along with other lathyrane diterpenoids, has demonstrated cytotoxic

activity against various cancer cell lines.[2][4] While the precise signaling pathway for

Euphorbia factor L8 is not fully elucidated, studies on closely related compounds, such as

Euphorbia factors L2 and L3, suggest the induction of apoptosis through the mitochondrial

pathway.[5][6] Furthermore, novel synthetic lathyrane diterpenoid hybrids have been shown to

exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway and inducing

autophagy.[1]
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Based on the available evidence for related compounds, a putative signaling pathway for the

cytotoxic effects of lathyrane diterpenoids is presented below.
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Caption: Putative mitochondrial pathway of apoptosis induced by lathyrane diterpenoids.

Concluding Remarks
The protocol detailed herein provides a robust method for the isolation of Euphorbia factor L8
from E. lathyris seeds, enabling further investigation into its biological activities and potential as

a therapeutic agent. The cytotoxic properties of Euphorbia factor L8 and related compounds

warrant further exploration of their mechanisms of action, which may involve the induction of

apoptosis through the mitochondrial pathway. Researchers are encouraged to utilize this

information to advance the development of novel cancer therapeutics derived from natural

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15589982?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

